Cas no 834900-78-6 (Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester)

Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester structure
834900-78-6 structure
Product Name:Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester
CAS No:834900-78-6
MF:C10H16O3
MW:184.232243537903
CID:670395
PubChem ID:12194788
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 3,6-dimethyl-2-oxo-, methyl ester
    • methyl 3,6-dimethyl-2-oxocyclohexane-1-carboxylate
    • DTXSID60479935
    • 834900-78-6
    • Inchi: 1S/C10H16O3/c1-6-4-5-7(2)9(11)8(6)10(12)13-3/h6-8H,4-5H2,1-3H3
    • InChI Key: OFAUXSSKVSWFBT-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CCC(C)C1C(=O)OC

Computed Properties

  • Exact Mass: 184.109944368g/mol
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4Ų

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